Cas no 15482-54-9 (4-(2-Oxopropyl)benzoic acid)

• Product Name: 4-(2-Oxopropyl)benzoic acid
• CAS No: 15482-54-9
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD00238553
• CID: 207198
• PubChem ID: 576244
• Update Time: 2025-04-19

4-(2-Oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Oxopropyl)benzoic acid
• Benzoic acid,4-(2-oxopropyl)-
• (4-Carboxy-benzyl)-methyl-keton
• (4-CARBOXYPHENYL)ACETONE
• 4-(2-oxopropyl)-benzoic acid
• 4-Acetonyl-benzoesaeure
• 4-acetonylbenzoic acid
• Benzoic acid,4-(2-oxopropyl)
• p-(2-oxopropyl)-benzoic acid
• p-Acetonylbenzoic acid
• SCHEMBL49090
• F8889-9225
• MFCD00238553
• (4-carboxyphenyl)acetone, AldrichCPR
• AKOS006271925
• 15482-54-9
• CS-0312093
• A853999
• 4-(2-Oxopropyl)benzoic acid #
• FT-0726126
• 4-(2-Oxopropyl)benzoicacid
• DA-09879
• LVC

• MDL： MFCD00238553
• Inchi： 1S/C10H10O3/c1-7(11)6-8-2-4-9(5-3-8)10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： FLZUYXUBDVKWPO-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 330.5±25.0 °C at 760 mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.551
• PSA: 54.37000
• LogP: 1.51630
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(2-Oxopropyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes